N-cyclohexyl-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-cyclohexyl-1-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C21H27N3O/c1-16-9-11-17(12-10-16)20-19-8-5-13-23(19)14-15-24(20)21(25)22-18-6-3-2-4-7-18/h5,8-13,18,20H,2-4,6-7,14-15H2,1H3,(H,22,25)
• InChI Key: WBFXQRMNKSSJNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=CC=CN3CCN2C(=O)NC4CCCCC4
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol

Description

“N-cyclohexyl-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide” is a complex organic compound. It contains a pyrrolo[1,2-a]pyrazine core, which is a bicyclic structure consisting of a pyrrole ring fused with a pyrazine ring. The compound also has a cyclohexyl group, a p-tolyl group (a phenyl ring with a methyl substituent), and a carboxamide group attached to different positions of the core structure.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused bicyclic pyrrolo[1,2-a]pyrazine core and the attached groups. The presence of nitrogen atoms in the core structure and the carboxamide group could potentially allow for hydrogen bonding interactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The pyrrolo[1,2-a]pyrazine core could potentially undergo various reactions at the nitrogen atoms or the adjacent carbon atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar carboxamide group could influence its solubility in different solvents.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research indicates that derivatives of N-cyclohexyl-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide are instrumental in synthesizing a broad range of heterocyclic compounds. For example, the compound has been used as a precursor in the Rh(II)-catalyzed reaction of 1,2,3-triazoles with isoxazoles, leading to the formation of pyrroles and pyrazines. This process is facilitated by tuning the Rh(II) catalyst and reaction conditions, showcasing the compound's versatility in synthesizing diverse heterocycles (Rostovskii et al., 2017).

Antimicrobial and Antitumor Activities

Compounds synthesized from N-cyclohexyl-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide have shown promising antimicrobial and antitumor activities. For instance, the facile heterocyclic synthesis of polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives has demonstrated significant antibacterial and antifungal properties (Hafez et al., 2015). Furthermore, new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been synthesized, showing in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the compound's potential in developing anticancer therapies (Hassan et al., 2014).

Material Science Applications

In the realm of materials science, N-cyclohexyl-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide derivatives have contributed to the synthesis of advanced polymers. For example, polyamides based on 1,1-bis[4-(4-aminophenoxy)phenyl]cyclohexane (BAPC) have been developed, utilizing a derivative of the compound . These polyamides exhibit good solubility in polar organic solvents and form transparent, flexible, and tough films, indicating their applicability in creating high-performance materials (Yang et al., 1999).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on exploring the potential uses of this compound, such as in pharmaceutical or material science applications. Further studies could also investigate its synthesis, properties, and reactivity in more detail.